2-((5-(2-(Benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone

• IUPAC Name: 2-[[5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone
• InChI: InChI=1S/C20H22N4O4S2/c25-18(24-9-7-20(8-10-24)26-11-12-27-20)13-29-19-23-22-16(28-19)5-6-17-21-14-3-1-2-4-15(14)30-17/h1-4H,5-13H2
• InChI Key: UTSCGMJAKFWGGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)CSC3=NN=C(O3)CCC4=NC5=CC=CC=C5S4
• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol

Description

2-((5-(2-(Benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Chemical Properties

Structural Elucidation and Molecular Dynamics A detailed structural study of a compound structurally similar to the one , specifically (S)-2-(2-methyl-1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-8-nitro-6-(trifluoromethyl)-4H-benzo[e][1,3]thiazin-4-one (BTZ043), was conducted. This study revealed intricate details about the crystal structure and molecular dynamics, such as the presence of diastereomeric conformers and the rotational barrier about certain bonds, providing insight into the compound's behavior in different states (Richter et al., 2022).

Antiviral and Antimicrobial Activity

Antiviral and Antimicrobial Efficacy The spirothiazolidinone scaffold, an integral part of the compound's structure, has demonstrated significant antiviral activity against influenza A/H3N2 virus and human coronavirus 229E (Apaydın et al., 2020). Moreover, a series of 1,3,4-oxadiazoles, which are structurally related to the compound , showed promising antimicrobial activity, highlighting the potential biomedical applications of this molecular framework (Nagarapu & Pingili, 2014).

Anticancer Potential

Anticancer Activities Derivatives of the compound have displayed promising anticancer activities against various cancer cell lines, emphasizing the potential of this compound's framework in oncological research and therapy development (Mahmoud et al., 2021).